N-(3-acetamidopropyl)-6-morpholin-4-ylpyridine-3-carboxamide

• IUPAC Name: N-(3-acetamidopropyl)-6-morpholin-4-ylpyridine-3-carboxamide
• InChI: InChI=1S/C15H22N4O3/c1-12(20)16-5-2-6-17-15(21)13-3-4-14(18-11-13)19-7-9-22-10-8-19/h3-4,11H,2,5-10H2,1H3,(H,16,20)(H,17,21)
• InChI Key: VWVLDORZDPAFEO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCCNC(=O)C1=CN=C(C=C1)N2CCOCC2
• Molecular Formula: C15H22N4O3
• Molecular Weight: 306.36 g/mol

Description

N-(3-acetamidopropyl)-6-morpholin-4-ylpyridine-3-carboxamide, also known as AM-251, is a synthetic cannabinoid receptor antagonist. It is a widely studied compound in the field of pharmacology and neuroscience due to its potential therapeutic applications.

Mechanism of Action

N-(3-acetamidopropyl)-6-morpholin-4-ylpyridine-3-carboxamide acts as a competitive antagonist of the cannabinoid receptors CB1 and CB2. It binds to the receptors and prevents the binding of endocannabinoids, which are natural ligands of the receptors. By blocking the receptors, this compound inhibits the downstream signaling pathways that are activated by endocannabinoids. This leads to a reduction in the effects of endocannabinoids on various physiological processes.
Biochemical and Physiological Effects:
The blockade of cannabinoid receptors by this compound has been shown to have various biochemical and physiological effects. In the nervous system, it has been shown to reduce the analgesic, anxiolytic, and antidepressant effects of endocannabinoids. In the immune system, it has been shown to reduce the anti-inflammatory and immunomodulatory effects of endocannabinoids. In the cardiovascular system, it has been shown to reduce the vasodilatory and hypotensive effects of endocannabinoids.

Advantages and Limitations for Lab Experiments

N-(3-acetamidopropyl)-6-morpholin-4-ylpyridine-3-carboxamide has several advantages for lab experiments. It is a highly selective and potent antagonist of the cannabinoid receptors, which makes it a valuable tool for studying the endocannabinoid system. It is also a stable compound that can be easily synthesized and purified. However, there are some limitations to its use. It has a short half-life, which requires frequent dosing in experiments. It can also have off-target effects on other receptors, which may complicate the interpretation of results.

Future Directions

There are several future directions for the study of N-(3-acetamidopropyl)-6-morpholin-4-ylpyridine-3-carboxamide. One direction is to investigate its potential therapeutic applications in various diseases such as chronic pain, anxiety, and neurodegenerative diseases. Another direction is to develop more selective and potent antagonists of the cannabinoid receptors that can overcome the limitations of this compound. Additionally, further studies are needed to fully understand the endocannabinoid system and its role in various physiological processes.
Conclusion:
In conclusion, this compound is a synthetic cannabinoid receptor antagonist that has been widely studied in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound is a valuable tool for studying the endocannabinoid system and has potential therapeutic applications in various diseases. Further studies are needed to fully understand its effects and develop more selective and potent antagonists of the cannabinoid receptors.

Synthesis Methods

The synthesis of N-(3-acetamidopropyl)-6-morpholin-4-ylpyridine-3-carboxamide involves a multistep process that starts with the reaction of 2-bromo-5-chloropyridine with morpholine to form 2-bromo-5-chloro-6-morpholin-4-ylpyridine. This compound is then reacted with 3-acetamidopropylamine to produce this compound, which is this compound. The final product is purified through column chromatography to obtain a white crystalline powder.

Scientific Research Applications

N-(3-acetamidopropyl)-6-morpholin-4-ylpyridine-3-carboxamide is widely used in scientific research to study the endocannabinoid system and its role in various physiological and pathological conditions. It is used as a tool to block the cannabinoid receptors and investigate the effects of endocannabinoids on different systems such as the nervous, immune, and cardiovascular systems. This compound has been used to study the role of the endocannabinoid system in pain, anxiety, depression, addiction, and neurodegenerative diseases.